Cas no 81016-39-9 (Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-)

• Product Name: Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-
• CAS No: 81016-39-9
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 2129026
• Update Time: 2023-08-04

Benzenamine, N-[1-(methylthio)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(anilino)-2-(methylthio)-1-nitroethylene
• Benzenamine, N-[1-(methylthio)-2-nitroethenyl]-
• N-[1-(methylsulfanyl)-2-nitrovinyl]aniline
• FBHJXWOURBPAKR-UHFFFAOYSA-N
• HMS3320A19
• 2-nitro-1-anilino-1-methylthioethene

• Inchi： 1S/C9H10N2O2S/c1-14-9(7-11(12)13)10-8-5-3-2-4-6-8/h2-7,10H,1H3
• InChI Key： FBHJXWOURBPAKR-UHFFFAOYSA-N
• SMILES： S(C)C(=C[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Topological Polar Surface Area: 83.2